(4S)-4-Benzyl-L-proline hcl
Overview
Description
Scientific Research Applications
1. Role in Protein Folding and Structure
(4S)-4-Benzyl-L-proline HCl, as a synthetic proline analogue, plays a crucial role in the folding and structure of proteins. Its unique properties make it valuable for studying cellular metabolism and the regulation of macromolecule synthesis in both prokaryotic and eukaryotic cells (Bach & Takagi, 2013).
2. Applications in Industrial Use
This compound has significant industrial applications. For example, microorganisms overproducing L-proline can be obtained by isolating mutants resistant to L-proline analogues like this compound (Bach & Takagi, 2013).
3. Tuning Properties of Peptides
This compound is a promising candidate for tuning the biological, pharmaceutical, or physicochemical properties of naturally occurring or de novo designed peptides (Bach & Takagi, 2013).
4. Use in Organic Synthesis of Pharmaceuticals
This compound serves as a useful chiral building block in the organic synthesis of pharmaceuticals. It is utilized in the development of various medicinal compounds, demonstrating its versatility in the pharmaceutical industry (Krapcho et al., 1988).
5. Potential Antitumor Activity
Some analogues of L-proline, including this compound, have been tested for their antitumor activity both in tissue culture and in vivo, highlighting their potential use in cancer research and treatment (Bach & Takagi, 2013).
6. Enzymatic Studies and Kinetic Analysis
It is also used in studies involving enzymatic reactions and kinetic analysis, providing insights into the behavior of certain enzymes and their interactions with various substrates (Valero et al., 2003).
7. Role in Neuropathic Pain Treatment
Substituted (2S,4S)-benzylproline α(2)δ ligands designed from this compound have shown potential for development as oral agents for the treatment of neuropathic pain, indicating its application in pain management (Rawson et al., 2011).
8. Implications in Protein Degradation
Hydroxylation and fluorination of proline, including analogues like this compound, can affect molecular recognition and have implications in protein degradation, which is crucial in various biological and medicinal contexts (Testa et al., 2018).
properties
IUPAC Name |
(2S,4S)-4-benzylpyrrolidine-2-carboxylic acid;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2.ClH/c14-12(15)11-7-10(8-13-11)6-9-4-2-1-3-5-9;/h1-5,10-11,13H,6-8H2,(H,14,15);1H/t10-,11-;/m0./s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPWGPOYNAWMDDN-ACMTZBLWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1C(=O)O)CC2=CC=CC=C2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](CN[C@@H]1C(=O)O)CC2=CC=CC=C2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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